Cas no 1179117-63-5 ({[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine)
{[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine Chemical and Physical Properties
Names and Identifiers
-
- {[1-(2-chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine
- Z437374662
- EN300-26580541
- 1179117-63-5
- AKOS009614372
- {[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine
-
- Inchi: 1S/C16H24ClN3O/c1-3-19(4-2)12-13-6-9-20(10-7-13)16(21)14-5-8-18-15(17)11-14/h5,8,11,13H,3-4,6-7,9-10,12H2,1-2H3
- InChI Key: BPJHVXUNIDASRR-UHFFFAOYSA-N
- SMILES: ClC1C=C(C=CN=1)C(N1CCC(CN(CC)CC)CC1)=O
Computed Properties
- Exact Mass: 309.1607901g/mol
- Monoisotopic Mass: 309.1607901g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 21
- Rotatable Bond Count: 5
- Complexity: 328
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.8
- Topological Polar Surface Area: 36.4Ų
{[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-26580541-0.05g |
{[1-(2-chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine |
1179117-63-5 | 95.0% | 0.05g |
$587.0 | 2025-03-20 | |
| Enamine | EN300-26580541-0.1g |
{[1-(2-chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine |
1179117-63-5 | 95.0% | 0.1g |
$615.0 | 2025-03-20 | |
| Enamine | EN300-26580541-0.25g |
{[1-(2-chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine |
1179117-63-5 | 95.0% | 0.25g |
$642.0 | 2025-03-20 | |
| Enamine | EN300-26580541-0.5g |
{[1-(2-chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine |
1179117-63-5 | 95.0% | 0.5g |
$671.0 | 2025-03-20 | |
| Enamine | EN300-26580541-1g |
1179117-63-5 | 90% | 1g |
$699.0 | 2023-09-13 | ||
| Enamine | EN300-26580541-2.5g |
{[1-(2-chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine |
1179117-63-5 | 95.0% | 2.5g |
$1370.0 | 2025-03-20 | |
| Enamine | EN300-26580541-5g |
1179117-63-5 | 90% | 5g |
$2028.0 | 2023-09-13 | ||
| Enamine | EN300-26580541-10g |
1179117-63-5 | 90% | 10g |
$3007.0 | 2023-09-13 | ||
| Enamine | EN300-26580541-1.0g |
{[1-(2-chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine |
1179117-63-5 | 95.0% | 1.0g |
$699.0 | 2025-03-20 | |
| Enamine | EN300-26580541-10.0g |
{[1-(2-chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine |
1179117-63-5 | 95.0% | 10.0g |
$3007.0 | 2025-03-20 |
{[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine Related Literature
-
Sandip Gangadhar Balwe,Yeon Tae Jeong Org. Biomol. Chem., 2018,16, 1287-1296
-
Huabin Zhang,Shaowu Du CrystEngComm, 2014,16, 4059-4068
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
Additional information on {[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine
Compound Introduction: {[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine (CAS No. 1179117-63-5)
Compound {[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine, with the CAS number 1179117-63-5, represents a significant advancement in the field of pharmaceutical chemistry. This compound, featuring a complex piperidine core and a chloropyridine moiety, has garnered considerable attention due to its potential applications in drug development and medicinal chemistry.
The structural framework of this compound is characterized by a piperidin-4-yl group linked to a 2-chloropyridine-4-carbonyl substituent, which creates a unique pharmacophoric profile. The presence of both nitrogen and oxygen heteroatoms in its structure suggests strong interactions with biological targets, making it a promising candidate for further investigation.
In recent years, the pharmaceutical industry has seen a surge in the development of molecules with intricate heterocyclic structures. The compound in question aligns well with this trend, as it combines elements that are known to enhance binding affinity and selectivity. Specifically, the chloropyridine moiety can act as an anchor point for hydrogen bonding or π-stacking interactions, while the piperidine ring provides stability and flexibility to the overall molecule.
One of the most compelling aspects of this compound is its potential role in modulating biological pathways associated with neurological disorders. Current research indicates that molecules containing piperidine derivatives exhibit notable activity against enzymes and receptors involved in conditions such as depression, anxiety, and cognitive dysfunction. The introduction of a 2-chloropyridine-4-carbonyl group may further enhance these effects by improving metabolic stability and bioavailability.
The synthesis of {[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine involves multi-step organic transformations that require precise control over reaction conditions. Key steps typically include nucleophilic substitution reactions, condensation processes, and functional group transformations. Advanced synthetic methodologies, such as transition-metal-catalyzed cross-coupling reactions, have been employed to achieve high yields and purity levels essential for pharmaceutical applications.
Evaluation of this compound's pharmacological properties has revealed intriguing results. In vitro studies have demonstrated its ability to interact with various targets, including serotonin receptors and monoamine oxidase enzymes. These interactions suggest potential therapeutic benefits in treating mood disorders and neurodegenerative diseases. Additionally, preliminary toxicity assessments indicate that the compound exhibits moderate solubility in aqueous media, which could facilitate its formulation into oral or injectable dosage forms.
The role of computational chemistry in optimizing the properties of {[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine cannot be overstated. Molecular modeling techniques have been utilized to predict binding affinities and optimize lead structures. By leveraging computational tools, researchers can accelerate the drug discovery process and identify analogs with enhanced efficacy and reduced side effects.
The future prospects for this compound are promising, with ongoing studies focusing on its mechanism of action and potential clinical applications. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with improved pharmacokinetic profiles. Furthermore, advancements in biocatalysis may enable more sustainable synthetic routes, aligning with global efforts toward green chemistry principles.
In conclusion, {[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine (CAS No. 1179117-63-5) stands as a testament to the ingenuity of modern medicinal chemistry. Its complex structure and multifaceted interactions make it a valuable asset in the quest for new therapeutic agents. As research continues to uncover its full potential, this compound is poised to make significant contributions to human health and well-being.
1179117-63-5 ({[1-(2-Chloropyridine-4-carbonyl)piperidin-4-yl]methyl}diethylamine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)